4-Methyl-2-propyl-1,3-oxathiane

• CAS: 1064678-08-5

Core Science & Biosynthesis

Decoding the Olfactory Receptor Binding Mechanism of 1,3-Oxathiane Derivatives: A Comprehensive Technical Guide

Executive Summary

The intersection of synthetic flavor chemistry and molecular neurobiology has revealed profound insights into how volatile organic compounds (VOCs) interact with G protein-coupled receptors (GPCRs). Among these, 1,3-oxathiane derivatives—most notably 2-methyl-4-propyl-1,3-oxathiane (MPOT) —have emerged as critical molecules of interest. Traditionally prized in the flavor and fragrance industry for their intense tropical, passion fruit, and grapefruit-like tartness[1], these compounds are now recognized as potent ligands for specific mammalian olfactory receptors, such as the murine receptor Olfr90[2].

This whitepaper provides an in-depth mechanistic analysis of how 1,3-oxathiane derivatives bind to olfactory receptors, detailing the stereochemical requirements, signal transduction pathways, and the rigorous experimental protocols required to validate these GPCR-ligand interactions.

Molecular Architecture & Stereochemistry

The olfactory impact of 1,3-oxathiane derivatives is heavily dictated by their heterocyclic ring system and stereochemistry. MPOT contains both oxygen and sulfur heteroatoms within a six-membered ring, providing distinct hydrogen-bond accepting and electron-donating capabilities.

The compound exists in multiple isomeric forms, but the cis-isomer (cis-2-methyl-4-propyl-1,3-oxathiane) is the primary driver of biological activity and sensory perception[3]. In nature, this compound can arise from the reaction of volatile thiols (like 3-sulfanylhexan-1-ol) with acetaldehyde during fermentation processes, such as in Sauvignon blanc wine production[3]. Synthetically, it is efficiently prepared from leaf aldehyde (trans-2-hexenal) via a multi-stage process involving the asymmetric conjugated addition of a thiol, followed by cyclization[1],[4].

The cis-configuration ensures that the bulky propyl group and the methyl group are oriented favorably to minimize steric hindrance, allowing the molecule to dock deeply into the lipophilic orthosteric binding pocket of target olfactory receptors.

Receptor Binding Mechanism: The Olfr90 Axis

Olfactory receptors (ORs) are the largest family of GPCRs. Recent functional assays have deorphanized the murine renal and olfactory receptor Olfr90 , identifying MPOT as its most potent known activator[2].

The Binding Event

When MPOT enters the binding pocket of Olfr90 (or its human orthologs), the hydrophobic propyl and methyl chains interact with non-polar transmembrane (TM) residues via van der Waals forces. Simultaneously, the sulfur and oxygen atoms of the 1,3-oxathiane ring likely engage in coordination or hydrogen bonding with polar residues within the TM helices. This specific stereoelectronic fit stabilizes the active conformation of the receptor.

Signal Transduction Cascade

Upon stabilization of the active state, the OR undergoes a conformational shift that catalyzes the exchange of GDP for GTP on the alpha subunit of the olfactory-specific G protein (Gα_olf). This initiates a well-characterized secondary messenger cascade.

GPCR signal transduction pathway activated by 1,3-oxathiane derivatives binding to Olfr90.

Quantitative Pharmacodynamics & Ligand Profiling

In comparative screening assays, MPOT demonstrates exceptional efficacy at Olfr90 compared to other endogenous and exogenous ligands. While fungal metabolites like 1-octen-3-ol and 2-octanol also activate the receptor, MPOT yields the highest maximal activation plateau[2].

Table 1: Pharmacodynamic Profile of Olfr90 Ligands

Ligand	Target Receptor	Max Activation (Fold over baseline)	EC50	Primary Origin / Sensory Note
2-Methyl-4-propyl-1,3-oxathiane	Olfr90	7.0 – 8.5x	High Affinity	Plant (Passion fruit) / Grapefruit tartness[1]
1-Octen-3-ol	Olfr90	~6.0x	N/A	Fungal metabolite / Mushroom[2]
2-Octanol	Olfr90	~5.5x	~75 µM	Fungal metabolite / Floral, citrus[2]
3-Octanol	Olfr90	~4.5x	N/A	Fungal metabolite / Earthy[2]

Note: Activation metrics are derived from heterologous expression assays utilizing 0.5 mM ligand concentrations[2].

Methodology: Validating OR-Ligand Interactions

To ensure scientific integrity and reproducibility, investigating the binding mechanism of 1,3-oxathiane derivatives requires a self-validating in vitro system. Standard immortalized cells (e.g., HEK293) fail to traffic mammalian ORs to the plasma membrane. Therefore, specialized workflows utilizing chaperone proteins are mandatory.

High-throughput dual-luciferase reporter assay workflow for OR-ligand screening.

Step-by-Step Protocol: High-Throughput Dual-Luciferase Reporter Assay

• Cell Culture & Seeding: Plate Hana3A cells in 96-well plates.

  • Causality: Hana3A cells are a specialized HEK293 derivative that stably express RTP1, RTP2, REEP1, and Gα_olf. These accessory proteins act as essential molecular chaperones, ensuring the target OR (Olfr90) successfully translocates from the endoplasmic reticulum to the cell surface[2].

• Co-Transfection: Transfect cells using a liposomal reagent with three distinct plasmids:

  • pCI-Olfr90: The target receptor construct.

  • pGL4.29[luc2P/CRE/Hygro]: A Firefly luciferase reporter driven by a cAMP response element (CRE).

  • pRL-SV40: A constitutively active Renilla luciferase reporter.

  • Causality: The Firefly luciferase measures the actual cAMP spike caused by MPOT binding. The Renilla luciferase acts as an internal baseline control to normalize data against well-to-well variations in transfection efficiency and cell viability, creating a self-validating readout.

• Ligand Preparation & Stimulation: Synthesize or isolate cis-2-methyl-4-propyl-1,3-oxathiane. Prepare serial dilutions (e.g., 1 µM to 1 mM) in a chemically defined, serum-free medium (to prevent non-specific protein binding). Apply to the transfected cells and incubate for 4 hours at 37°C.

• Luminescence Detection & Analysis: Lyse the cells and sequentially inject Firefly and Renilla substrates using a microplate luminometer. Calculate the ratio of Firefly to Renilla Relative Light Units (RLU). Express the final data as fold-activation over a mock-transfected, vehicle-only control to rule out endogenous receptor interference.

Translational Perspectives

The characterization of 1,3-oxathiane binding to Olfr90 extends far beyond flavor chemistry. Because ORs like Olfr90 are expressed in "non-sensory" tissues such as the renal cortex[2], they act as systemic chemosensors for circulating metabolites. Understanding the precise binding mechanism of MPOT provides a structural blueprint for designing novel allosteric modulators or orthosteric agonists targeting ectopic GPCRs for metabolic and renal therapeutic interventions.

References

• The Passion Fruit Core: 2-Methyl-4-propyl-1,3-oxathine Perfumer & Flavorist URL
• National Institutes of Health (NIH)
• Evolution and Correlation of cis-2-Methyl-4-propyl-1,3-oxathiane, Varietal Thiols, and Acetaldehyde during Fermentation of Sauvignon blanc Juice Journal of Agricultural and Food Chemistry - ACS Publications URL
• A new efficient enantioselective synthesis of (+)

Sources

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• 2. Characterizing novel olfactory receptors expressed in the murine renal cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. semanticscholar.org [semanticscholar.org]

Technical Whitepaper: Safety Data Sheet (SDS) Profiling and Formulation Dynamics of 4-Methyl-2-propyl-1,3-oxathiane

Executive Summary

4-Methyl-2-propyl-1,3-oxathiane (CAS: 1064678-08-5) is a highly potent, sulfur-containing heterocyclic compound utilized extensively in the flavor and fragrance industries to impart tropical, savory, and alliaceous notes [1]. Due to its extremely low odor threshold and high volatility, handling the neat chemical requires rigorous adherence to Safety Data Sheet (SDS) protocols. This whitepaper provides an in-depth technical analysis of its physicochemical properties, toxicological profile, and receptor-level mechanisms, alongside field-proven, self-validating protocols for safe laboratory handling and formulation.

Physicochemical Profiling & Structural Analysis

The 1,3-oxathiane ring system is characterized by the presence of both oxygen and sulfur heteroatoms, which endows the molecule with unique lipophilicity and hydrogen-bonding capabilities. The propyl substitution at the C-2 position and methyl substitution at the C-4 position create multiple stereocenters, often resulting in a mixture of diastereomers in commercial batches [2].

Understanding these properties is critical for formulation causality: the compound's practical insolubility in water dictates that aqueous delivery systems must rely on emulsification or food-grade co-solvents (e.g., propylene glycol or ethanol) to prevent micellar crash-out.

Table 1: Key Physicochemical and Sensory Properties

Property	Value / Description	Analytical Consequence
CAS Number	1064678-08-5	Primary identifier for SDS and regulatory tracking.
Molecular Formula	C8H16OS	Dictates high lipophilicity (LogP) and volatility.
Molecular Weight	160.28 g/mol	Facilitates rapid diffusion to olfactory receptors.
Physical State	Clear, colorless to pale yellow liquid	Color changes indicate oxidation or degradation.
Boiling Point	~95°C at 11.1 mmHg	Requires cold storage to prevent evaporative loss.
Solubility	Insoluble in water; soluble in ethanol/oils	Mandates high-shear homogenization for aqueous use.
Sensory Profile	Sweet onion, garlic, tropical fruit, bacon	Extreme potency requires dilution to 0.01% - 0.05% for use.

Toxicological Assessment & Safety Data (SDS Core Components)

A comprehensive SDS for 4-Methyl-2-propyl-1,3-oxathiane highlights several critical safety parameters that researchers must integrate into their workflows. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated this compound (JECFA No. 2089) and concluded it presents no safety concern at current estimated dietary exposures (SPET = 15 µ g/day ) [1]. However, occupational exposure to the neat chemical presents distinct hazards.

• Hazard Identification (Section 2): As a volatile sulfur compound, the neat liquid is a known skin sensitizer and can cause severe eye and respiratory irritation.

• Exposure Controls & PPE (Section 8): Due to its exceptionally low odor threshold, working with the neat compound outside of a fume hood rapidly induces olfactory fatigue. This phenomenon blunts the researcher's ability to detect subsequent leaks or spills. Nitrile gloves, chemical splash goggles, and a well-calibrated local exhaust ventilation system are mandatory.

• Stability and Reactivity (Section 10): The sulfur atom is susceptible to oxidation. Exposure to strong oxidizing agents can convert the oxathiane to its corresponding sulfoxide or sulfone, drastically altering its flavor profile and safety metrics.

Mechanistic Insights: Olfactory & Taste Receptor Modulation

The extreme potency of 1,3-oxathiane derivatives is rooted in their high-affinity binding to specific G-protein coupled receptors (GPCRs) in the olfactory epithelium and taste buds. Structural analogs (such as 2-methyl-4-propyl-1,3-oxathiane) have been shown to act as strong agonists for specific mammalian olfactory receptors like Olfr90 [3].

Upon ligand binding, the receptor undergoes a conformational change, activating the G-protein ( Gαolf​ ). This dissociation triggers Adenylyl Cyclase (AC) to convert ATP into cyclic AMP (cAMP). The resulting cAMP surge opens cyclic nucleotide-gated ion channels, leading to calcium and sodium influx, cellular depolarization, and the transmission of the sensory action potential [3].

Fig 1: GPCR-mediated cAMP signal transduction pathway for oxathiane sensory modulation.

Experimental Workflow: Safe Handling & Formulation Protocol

To evaluate the sensory characteristics of 4-Methyl-2-propyl-1,3-oxathiane (e.g., for enhancing tropical fruit or savory bacon profiles), it must be safely diluted from its neat form into a stable 0.05% aqueous emulsion [4]. The following protocol is designed as a self-validating system to ensure both operator safety and formulation stability.

Protocol: Formulation of a 0.05% Aqueous Emulsion

Phase 1: Environmental Control & Solubilization

• PPE & Setup: Don a lab coat, nitrile gloves, and safety goggles. Conduct all transfers of the neat chemical inside a Class II biological safety cabinet or chemical fume hood.

• Stock Solution Preparation: Using a positive displacement pipette, transfer 100 µL of neat 4-Methyl-2-propyl-1,3-oxathiane into 9.9 mL of food-grade Propylene Glycol (PG) to create a 1% (v/v) stock solution. Vortex for 60 seconds.

  • Self-Validation Check: Inspect the vial against a dark background. Complete optical clarity confirms successful solubilization. Any turbidity indicates moisture contamination in the PG, requiring the batch to be discarded.

Phase 2: Aqueous Integration & Stabilization 3. Dilution: Transfer 5 mL of the 1% stock solution into 95 mL of distilled water containing 0.1% Polysorbate 80 (acting as a non-ionic surfactant). 4. High-Shear Homogenization: Process the mixture using a rotor-stator homogenizer at 10,000 RPM for 3 minutes in an ice bath to prevent thermal degradation of the volatile oxathiane.

• Causality: The mechanical shear reduces the droplet size of the lipophilic oxathiane-PG phase, while Polysorbate 80 prevents coalescence, ensuring uniform sensory distribution without localized concentration spikes.

• Quality Control & Storage: Transfer the resulting 0.05% emulsion into an amber glass bottle with a PTFE-lined cap. Store at 4°C.

• Self-Validation Check: Allow the emulsion to sit undisturbed for 24 hours. The absence of a distinct oily layer at the meniscus validates the kinetic stability of the emulsion.

  Fig 2: Safe formulation and stabilization workflow for oxathiane-based flavor emulsions.

Regulatory Status & Compliance

For drug development and food science professionals, compliance with international regulatory bodies is paramount. 4-Methyl-2-propyl-1,3-oxathiane is globally recognized under several regulatory frameworks:

• FEMA GRAS: Listed under FEMA Number 4677, indicating it is Generally Recognized As Safe for its intended use as a flavoring substance [2].

• JECFA: Evaluated under JECFA No. 2089 (Structural Class II for sulfur-substituted compounds), with no safety concerns at current usage levels [1].

• EU FLAVIS: Registered under FLAVIS number 16.122, permitting its use in the European Union market [5].

References

• Evaluation of certain food additives: seventy-sixth report of the Joint FAO/WHO Expert Committee on Food Additives (JECFA). World Health Organization.
• GRAS Substances (4667-4727). Flavor and Extract Manufacturers Association of the United States.
• Characterizing novel olfactory receptors expressed in the murine renal cortex. National Institutes of Health (NIH) / PMC.
• 1,3-oxathiane compounds and their use in flavor and fragrance compositions (US8173822B2). Google Patents.
• CAS Number Listing : Starting with 132940-73-9 to 1962956-83-7. The Good Scents Company.

A Comprehensive Technical Guide to the Thermodynamic Properties and Boiling Point of 4-Methyl-2-propyl-1,3-oxathiane

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-2-propyl-1,3-oxathiane is a sulfur-containing heterocyclic compound that has garnered interest, particularly in the flavor and fragrance industry, for its characteristic tropical and fruity aroma profile.[1][2] It is a key aroma component of yellow passion fruit.[3] Beyond its sensory attributes, a thorough understanding of its physicochemical properties, including its thermodynamic characteristics and boiling point, is crucial for its synthesis, purification, and application in various fields, including drug development where heterocyclic scaffolds are of significant interest. This guide provides an in-depth analysis of the thermodynamic properties and boiling point of 4-Methyl-2-propyl-1,3-oxathiane, offering both theoretical insights and practical experimental methodologies.

Molecular Structure and Isomerism

The nomenclature "4-Methyl-2-propyl-1,3-oxathiane" and "2-Methyl-4-propyl-1,3-oxathiane" are used interchangeably in scientific literature to refer to the same chemical entity, with the CAS number 67715-80-4.[3][4][5][6] The structure consists of a six-membered ring containing one oxygen and one sulfur atom at positions 1 and 3, respectively. A methyl group is substituted at the 2-position and a propyl group at the 4-position. The presence of two chiral centers at positions 2 and 4 gives rise to stereoisomers (cis and trans), each with its own distinct organoleptic properties.[4]

Boiling Point of 4-Methyl-2-propyl-1,3-oxathiane

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. It is a fundamental physical property that is critical for purification processes such as distillation, and for predicting the compound's volatility.

Reported Boiling Point Data

Several sources have reported the boiling point of 4-Methyl-2-propyl-1,3-oxathiane, often as a mixture of its cis and trans isomers. The reported values show some variation, which can be attributed to differences in experimental conditions, particularly pressure, and the purity of the sample.

Boiling Point (°C)	Pressure (mm Hg)	Source
200.00 to 201.00	760.00	The Good Scents Company[4]
89.00 to 90.00	12.00	The Good Scents Company[4]
218-220	Not specified (lit.)	Sigma-Aldrich, ChemicalBook[3]
220	Not specified	Chem-Impex[5]
approx. 203	Not specified	Symrise[7]

The significant difference between the boiling points at atmospheric pressure (760 mm Hg) and reduced pressure (12 mm Hg) highlights the compound's susceptibility to distillation under vacuum, a common technique for purifying compounds with high boiling points to prevent thermal decomposition.

Experimental Determination of Boiling Point

Accurate determination of the boiling point is essential for characterizing 4-Methyl-2-propyl-1,3-oxathiane. The Thiele tube method is a simple and effective technique for this purpose, requiring only a small amount of the sample.[8][9][10]

• Sample Preparation: Fill a small, clean test tube (e.g., a Durham tube) to a depth of about 1-2 cm with 4-Methyl-2-propyl-1,3-oxathiane.

• Capillary Tube Insertion: Seal one end of a capillary tube using a flame. Place the capillary tube, sealed end up, into the test tube containing the sample.

• Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire. The bottom of the test tube should be level with the thermometer bulb.

• Heating: Suspend the thermometer and test tube assembly in a Thiele tube filled with a high-boiling point liquid, such as mineral oil or silicone oil, ensuring the sample is below the oil level.

• Observation: Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating mantle. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Boiling Point Determination: Continue heating until a continuous and rapid stream of bubbles is observed. Turn off the heat and allow the apparatus to cool slowly. The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is the boiling point of the sample.[9]

• Record Pressure: It is crucial to record the atmospheric pressure at the time of the experiment, as the boiling point is pressure-dependent.

Diagram: Experimental Workflow for Boiling Point Determination

Caption: Workflow for determining the boiling point using the Thiele tube method.

Thermodynamic Properties of 4-Methyl-2-propyl-1,3-oxathiane

Enthalpy of Formation (ΔHf°)

The standard enthalpy of formation is the change in enthalpy when one mole of a compound is formed from its constituent elements in their standard states. It is a measure of the compound's stability. For 1,3- and 1,4-oxathiane sulfones, the enthalpy of formation in the gaseous state has been determined experimentally using combustion calorimetry and the Knudsen effusion technique to measure the enthalpy of sublimation.[12] A similar approach could be employed for 4-Methyl-2-propyl-1,3-oxathiane.

Conceptual Experimental Workflow for Determining Enthalpy of Formation:

• Combustion Calorimetry: The sample is burned in a bomb calorimeter in the presence of excess oxygen. The heat released during combustion is measured to determine the standard enthalpy of combustion (ΔHc°).

• Enthalpy of Sublimation/Vaporization: The enthalpy change required to convert one mole of the substance from a solid or liquid to a gas is determined. For volatile liquids, this can be measured using techniques like differential scanning calorimetry (DSC) or by measuring the vapor pressure at different temperatures (Clausius-Clapeyron equation).

• Calculation: The enthalpy of formation is then calculated using Hess's law, which states that the total enthalpy change for a reaction is independent of the pathway taken.

Gibbs Free Energy of Formation (ΔGf°)

The Gibbs free energy of formation indicates the spontaneity of a compound's formation from its elements. It is related to the enthalpy of formation and the entropy of formation by the equation:

ΔGf° = ΔHf° - TΔSf°

Where T is the temperature in Kelvin and ΔSf° is the standard entropy of formation.

Conformational Analysis and Thermodynamic Parameters

The 1,3-oxathiane ring, like cyclohexane, can exist in different conformations, primarily the chair and twist-boat forms. The energy differences between these conformers are key thermodynamic parameters. For the related 1,3-dithian ring, the enthalpy (ΔH°), entropy (ΔS°), and Gibbs free energy (ΔG°) for the chair-twist interconversion have been determined using NMR spectroscopy.[11] A similar investigation for 4-Methyl-2-propyl-1,3-oxathiane would provide valuable insights into its conformational preferences and the associated energy landscape.

Diagram: Relationship of Key Thermodynamic Properties

Sources

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• 12. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Comprehensive Application Note: Synthesis of 4-Methyl-2-propyl-1,3-oxathiane via Acid-Catalyzed Cyclization

Executive Summary & Mechanistic Rationale

The formation of 1,3-oxathianes from aliphatic aldehydes and mercaptoalkanols is a fundamental transformation in synthetic organic chemistry, widely utilized in the development of flavor and fragrance compounds, as well as in the generation of chiral auxiliaries and protecting groups[1]. This application note details the robust, scalable synthesis of 4-Methyl-2-propyl-1,3-oxathiane , a compound characterized by its complex olfactory profile (exhibiting exotic, fruity, and sulfurous notes)[2].

The synthesis relies on an acid-catalyzed nucleophilic addition-elimination pathway[3]. The reaction between 3-mercapto-1-butanol and butyraldehyde (butanal) is driven by p-toluenesulfonic acid (pTSA) in an anhydrous organic solvent. Because sulfur is a softer and more potent nucleophile than oxygen, the primary thiol group preferentially attacks the protonated carbonyl carbon to form a hemithioacetal intermediate[3][4]. Subsequent dehydration yields a highly reactive thionium ion, which undergoes rapid intramolecular nucleophilic attack by the pendant hydroxyl group to close the six-membered 1,3-oxathiane ring[1][4].

Acid-catalyzed nucleophilic addition-elimination mechanism forming the 1,3-oxathiane ring.

Pre-requisite: Generation of 3-Mercapto-1-butanol

While commercially available[5], the precursor 3-mercapto-1-butanol can be synthesized in-house to ensure high purity. The standard protocol involves the Michael-type addition of thioacetic acid to crotonaldehyde to yield 3-(acetylthio)butanal. This intermediate is subsequently reduced using sodium borohydride (NaBH₄) to 3-acetylthio-1-butanol, followed by basic hydrolysis to yield the free mercaptoalkanol[6]. The purified precursor is isolated via vacuum distillation (BP: 85°C at 18 mmHg)[6].

Experimental Protocol: Synthesis of 4-Methyl-2-propyl-1,3-oxathiane

Materials & Reagents

• 3-Mercapto-1-butanol : 106 g (1.0 mol)[7]

• Butyraldehyde (Butanal) : 106 mL (~1.2 mol)[7]

• p-Toluenesulfonic acid monohydrate (pTSA) : 38 g (0.2 mol)[7]

• Anhydrous Dichloromethane (CH₂Cl₂) : 400 mL[7]

• Saturated Aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (Saturated NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Step-by-Step Methodology

Step 1: Reaction Assembly & Initiation

• In a flame-dried 1 L round-bottom flask equipped with a magnetic stir bar and an addition funnel, dissolve 106 g (1.0 mol) of 3-mercapto-1-butanol and 38 g (0.2 mol) of pTSA in 400 mL of anhydrous CH₂Cl₂[7].

• Submerge the reaction flask in an ice-water bath (0°C) and purge the headspace with inert gas (Argon or N₂).

  • Causality: The initial nucleophilic attack of the thiol on the aldehyde is highly exothermic. Maintaining the reaction at 0°C prevents the localized overheating that leads to undesired side reactions, such as the aldol self-condensation of butyraldehyde.

Step 2: Aldehyde Addition 3. Load 106 mL (1.2 mol) of butyraldehyde into the addition funnel. 4. Add the butyraldehyde dropwise over 15–20 minutes.

• Causality: A 1.2 molar equivalent excess of the aldehyde is intentionally used to drive the equilibrium toward the product and ensure the complete consumption of 3-mercapto-1-butanol, which is notoriously difficult to separate from the final oxathiane due to similar boiling points.

Step 3: Cyclization & Maturation 5. Stir the mixture at 0°C for 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature (20–25°C) for an additional 1 hour[6][7].

• Causality: While hemithioacetal formation is rapid at 0°C, the subsequent elimination of water and intramolecular cyclization require slightly higher kinetic energy to proceed to completion.

Step 4: Quenching & Workup 6. Transfer the reaction mixture to a separatory funnel. 7. Wash the organic layer twice with 200 mL of saturated aqueous NaHCO₃, followed by a single wash with 200 mL of brine[6][7].

• Causality: Neutralization of the pTSA catalyst is critical. If residual acid remains during the subsequent high-temperature distillation, it will catalyze the retro-reaction, causing the 1,3-oxathiane ring to open and revert to the starting materials[3].

Step 5: Purification 8. Dry the organic phase over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator[6]. 9. Purify the crude product via fractional vacuum distillation. 4-Methyl-2-propyl-1,3-oxathiane is collected as a clear liquid.

Experimental workflow for the synthesis and isolation of 4-Methyl-2-propyl-1,3-oxathiane.

Quality Control & Self-Validating Systems

To ensure protocol integrity, the workflow must be treated as a self-validating system with strict analytical checkpoints:

• In-Process Control (IPC): Monitor the reaction progress via Thin Layer Chromatography (TLC) using a non-polar solvent system (e.g., Hexane/Ethyl Acetate 9:1). The reaction is deemed complete when the spot corresponding to 3-mercapto-1-butanol is fully consumed.

• Physical Checkpoint: The purified 4-Methyl-2-propyl-1,3-oxathiane should distill cleanly at 85°C under 18 mmHg of vacuum[7]. Deviations in boiling point indicate incomplete neutralization or the presence of unreacted aldehyde.

• Spectroscopic Validation:

  • GC-MS: Confirm the molecular ion peak at m/z = 160.28.

  • ¹H NMR (CDCl₃): Verify the formation of the ring by identifying the distinct downfield shift of the C2 proton (the proton attached to the carbon situated between the oxygen and sulfur atoms).

Quantitative Data & Reaction Scope

The methodology described above is highly modular. By substituting butyraldehyde with other aliphatic aldehydes, a wide library of 2-alkyl-4-methyl-1,3-oxathianes can be synthesized with predictable boiling points and high yields[2][6][7].

Table 1: Physical Parameters of Synthesized 1,3-Oxathiane Derivatives

Aldehyde Precursor	R-Group (C2 Position)	Synthesized Product	Boiling Point / Pressure
Propionaldehyde	Ethyl	2-Ethyl-4-methyl-1,3-oxathiane	82°C at 20 mmHg
Butyraldehyde	Propyl	4-Methyl-2-propyl-1,3-oxathiane	85°C at 18 mmHg
Valeraldehyde	Butyl	2-Butyl-4-methyl-1,3-oxathiane	~85°C at 18 mmHg
3-Methyl-butyraldehyde	Isobutyl	4-Methyl-2-(2-methylpropyl)-1,3-oxathiane	95°C at 11.1 mmHg
Cyclohexanecarboxaldehyde	Cyclohexyl	2-Cyclohexyl-4-methyl-1,3-oxathiane	85°C at 0.6 mmHg

Sources

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• 2. US8598110B2 - 1,3-oxathiane compounds and their use in flavor and fragrance compositions - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. US8173822B2 - 1,3-oxathiane compounds and their use in flavor and fragrance compositions - Google Patents [patents.google.com]

Comprehensive NMR Spectroscopy Characterization of 4-Methyl-2-propyl-1,3-oxathiane: Protocols and Stereochemical Analysis

Introduction and Scope

4-Methyl-2-propyl-1,3-oxathiane (C₈H₁₆OS) is a high-impact volatile compound widely utilized in the flavor and fragrance industry to impart tropical, passion fruit, and sweet onion/garlic notes[1, 2]. Beyond its organoleptic properties, the 1,3-oxathiane scaffold is of significant interest in medicinal chemistry, notably as a structural motif in TRPM8 receptor modulators.

Characterizing this compound via Nuclear Magnetic Resonance (NMR) spectroscopy presents a specific analytical challenge: the molecule inherently exists as a mixture of diastereomers (cis and trans isomers) due to the two chiral centers at C2 and C4. This application note provides a rigorous, self-validating protocol for the NMR acquisition, signal assignment, and stereochemical elucidation of 4-methyl-2-propyl-1,3-oxathiane, grounded in stereoelectronic theory.

Theoretical Background & Causality in NMR Behavior

To accurately interpret the NMR spectra of 1,3-oxathianes, one must understand the causality behind the chemical shifts and coupling constants, which are governed by the heteroatom effects and the conformational dynamics of the six-membered ring [3].

Stereoelectronic Heteroatom Effects

The 1,3-oxathiane ring is uniquely asymmetric. Position 1 is occupied by an electronegative oxygen atom, while Position 3 is occupied by a highly polarizable sulfur atom.

• Deshielding at C2 and C6: The oxygen atom strongly deshields the protons at C2 (the acetal-like carbon between O and S) and C6.

• Anisotropic Effects at C4: Sulfur has a longer bond length (C–S is ~1.82 Å vs. C–O at ~1.43 Å), which distorts the standard chair conformation. The protons at C4 (adjacent to S) resonate at a higher field (lower ppm) compared to those at C6 (adjacent to O).

Conformational Analysis and Diastereomeric Ratios

The bulky 2-propyl group at C2 strongly dictates the ring's conformation, locking into an equatorial position to avoid severe 1,3-diaxial steric clashes. Consequently, the stereochemistry of the molecule depends entirely on the orientation of the 4-methyl group:

• cis-Isomer (Major, ~85%): The 4-methyl group is also equatorial (e,e-configuration). This is the thermodynamically favored state.

• trans-Isomer (Minor, ~15%): The 4-methyl group is axial (e,a-configuration), introducing 1,3-diaxial interactions that slightly destabilize the ring.

This 85:15 thermodynamic ratio is directly observable in the ¹H NMR spectrum via the integration of split signals [1].

Quantitative Data Presentation

The following table summarizes the key ¹H NMR chemical shifts and multiplicities for the major (cis) and minor (trans) diastereomers of 4-methyl-2-propyl-1,3-oxathiane.

Table 1: ¹H NMR Spectral Data Summary (400 MHz, CDCl₃) [1]

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Isomer Proportion	Structural Rationale
Propyl -CH₃	0.93	Triplet (t)	7.38	100% (Overlapping)	Terminal methyl of the 2-propyl chain.
4-Methyl (C4-CH₃)	1.22	Doublet (d)	6.75	~85% (cis)	Shielded by S; equatorial position.
Aliphatic -CH₂-	1.34 – 1.83	Multiplet (m)	N/A	100% (Overlapping)	Propyl chain CH₂ and ring C5-H₂ protons.
C4-H (Ring)	3.04 – 3.19	Multiplet (m)	N/A	100% (Overlapping)	Deshielded by S, but less than O.
C6-H (Axial)	3.54	Triplet of doublets (td)	12.23, 2.09	~85% (cis)	Strongly deshielded by adjacent O.
C6-H (Axial)	3.86	Triplet (t)	11.90	~15% (trans)	Shifted downfield due to altered ring geometry.

(Note: The highly deshielded C2-H proton typically resonates between 4.50 – 5.00 ppm depending on exact solvent conditions and is a critical diagnostic peak for 1,3-oxathianes).

Experimental Protocol: NMR Acquisition and Processing

To ensure a self-validating system , this protocol incorporates internal checks (e.g., integration cross-referencing and 2D NMR validation) to prevent misassignment of the complex overlapping aliphatic regions.

Step 1: Sample Preparation

• Weigh 15–20 mg of high-purity 4-methyl-2-propyl-1,3-oxathiane.

• Dissolve the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Transfer the solution to a clean, dry 5 mm NMR tube. Ensure the sample depth is at least 4 cm to prevent magnetic field shimming errors.

Step 2: 1D ¹H and ¹³C NMR Acquisition

• ¹H NMR (400 or 500 MHz): Acquire using a standard 30° pulse sequence (zg30). Set the relaxation delay (D1) to at least 2 seconds to ensure complete longitudinal relaxation, which is critical for accurate integration.

  • Validation Check: Integrate the terminal propyl methyl triplet at 0.93 ppm and set it to exactly 3.00. The sum of the doublets at 1.22 ppm and its minor counterpart should also integrate to 3.00. The ratio of these doublets confirms the exact diastereomeric excess (de).

• ¹³C NMR (100 or 125 MHz): Acquire using proton decoupling (zgpg30) with a minimum of 1024 scans to achieve a high signal-to-noise ratio, necessary for resolving the minor trans isomer carbon peaks.

Step 3: 2D NMR Elucidation (COSY & HSQC)

• COSY (Correlation Spectroscopy): Use COSY to trace the spin system from the 4-methyl doublet (1.22 ppm) to the C4-H multiplet (3.04–3.19 ppm), and subsequently to the C5-H₂ protons. This isolates the S-adjacent spin system from the O-adjacent spin system.

• HSQC (Heteronuclear Single Quantum Coherence): Correlate the ¹H signals to their respective ¹³C signals.

  • Causality: HSQC is mandatory here because the aliphatic region (1.34–1.83 ppm) contains overlapping signals from both the propyl chain and the C5 ring protons. HSQC separates these based on their distinct carbon chemical shifts.

Step 4: Stereochemical Assignment via NOESY

• NOESY (Nuclear Overhauser Effect Spectroscopy): Acquire a 2D NOESY spectrum with a mixing time of 300–500 ms.

• Analysis: Look for through-space cross-peaks between the C2-H proton and the C4-H/C6-H protons.

  • In the major cis isomer (where 2-propyl and 4-methyl are both equatorial), the axial C2-H proton will show strong NOE correlations with the axial protons at C4 and C6 (1,3-diaxial proximity).

  • This spatial validation definitively proves the relative stereochemistry without requiring X-ray crystallography.

Workflow Visualization

The following diagram maps the logical progression of the NMR characterization workflow, emphasizing the transition from basic structural confirmation to complex stereochemical assignment.

Caption: Step-by-step NMR workflow for the structural and stereochemical elucidation of 1,3-oxathianes.

References

• US Patent 8173822B2: 1,3-oxathiane compounds and their use in flavor and fragrance compositions. Google Patents.

• JECFA Evaluations (FAO/WHO) : 4-Methyl-2-propyl-1,3-oxathiane (JECFA Number: 2089). Food and Agriculture Organization. Available at:[Link]

• Stereoelectronic Interpretation for the Anomalous 1H NMR Chemical Shifts (Perlin Effects) in 1,3-Oxathianes . ACS Publications. Available at:[Link]

how to extract volatile oxathianes from complex food matrices

Application Note: Advanced Extraction and Quantification Protocols for Volatile Oxathianes in Complex Food Matrices

Introduction & Mechanistic Principles

Volatile oxathianes, such as 2-methyl-4-propyl-1,3-oxathiane, are highly potent sulfur-containing heterocycles that impart characteristic tropical, passion fruit, and savory notes to various foods and beverages[1]. Operating at sensory detection thresholds as low as 3 parts-per-billion (ppb)[1], these trace volatiles present significant analytical challenges for flavor scientists and drug development professionals dealing with complex formulations.

The Causality of Extraction Challenges: Extracting oxathianes from complex food matrices (e.g., lipid-rich meats, fruit purees, or fermented beverages) requires overcoming three primary hurdles:

• Matrix Entrapment: Hydrophobic sulfur compounds bind tightly to lipid and protein networks, reducing their volatility and recovery rates.

• Thermal Lability: Reduced sulfur compounds are chemically labile. Conventional high-temperature extractions, such as Simultaneous Distillation Extraction (SDE), induce thermal oxidation and molecular rearrangements, generating artificial disulfides and destroying the native oxathiane profile[1].

• Trace Concentrations: Oxathianes often exist in the low ng/L (ppt) range, requiring massive concentration factors without solvent contamination[2].

To preserve scientific integrity and prevent artifact formation, extraction must operate under low thermal stress while aggressively isolating the target analytes from the non-volatile matrix. Therefore, Solvent-Assisted Flavor Evaporation (SAFE) and Headspace Solid-Phase Microextraction (HS-SPME) serve as the premier, field-proven methodologies[1].

Extraction Workflow Visualization

Workflow for extracting volatile oxathianes using SAFE and HS-SPME based on matrix complexity.

Experimental Methodologies

Protocol A: Solvent-Assisted Flavor Evaporation (SAFE) for Lipid-Rich Matrices

Rationale: SAFE allows the separation of volatile oxathianes from non-volatile lipids and proteins under high vacuum. By keeping the distillation temperature at or below 40°C, thermal degradation is completely bypassed[1].

Step-by-Step Procedure:

• Glassware Deactivation: Silylate all borosilicate glass vials and the SAFE apparatus prior to use. Causality: Untreated glass contains reactive silanol sites that irreversibly bind trace sulfur compounds, leading to false negatives[1].

• Liquid-Liquid Extraction (LLE): Homogenize 50 g of the food matrix with 100 mL of a pentane/dichloromethane mixture (2:1, v/v). Stir at 4°C for 2 hours to solubilize the hydrophobic oxathianes.

• SAFE Distillation: Transfer the organic extract into the dropping funnel of the SAFE apparatus. Maintain the distillation flask at 40°C and submerge the receiving flask in liquid nitrogen (-196°C). Apply a high vacuum (< 10⁻⁴ mbar).

• Evaporation: Introduce the extract dropwise. The volatiles and solvent evaporate instantly and condense in the cryogenic receiving flask, leaving heavy lipids behind in the distillation flask.

• Concentration: Dry the condensed distillate over anhydrous sodium sulfate and gently concentrate to 500 µL using a 25 cm Vigreux column at 40°C.

Protocol B: HS-SPME with Stable Isotope Dilution Assay (SIDA) for Aqueous/Fibrous Matrices

Rationale: HS-SPME provides a solvent-free, highly sensitive extraction. The Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is optimal because the Carboxen micro-pores physically trap highly volatile, low-molecular-weight sulfur compounds[3].

Step-by-Step Procedure:

• Sample Equilibration: Place 5 g of the sample (e.g., fruit puree or wine) into a 20 mL headspace vial.

• Matrix Modification: Add 20% w/v NaCl and 1% w/v EDTA to the vial[4]. Causality: NaCl induces a "salting-out" effect, decreasing the solubility of oxathianes in the aqueous phase and driving them into the headspace[4]. EDTA chelates transition metals (e.g., Cu²⁺, Fe³⁺) inherent in the food matrix that would otherwise catalyze the oxidation of sulfur compounds during extraction[4].

• Internal Standard Addition: Spike the sample with a known concentration of an isotopically labeled standard (e.g., d3-2-methyl-4-propyl-1,3-oxathiane) to correct for matrix suppression[2].

• Extraction: Insert a 50/30 μm DVB/CAR/PDMS fiber into the headspace. Extract at 35°C for 30 minutes[4]. Causality: Adsorption of volatiles onto the SPME fiber is an exothermic process. Temperatures above 40°C provide diminishing returns, as the kinetic energy forces highly volatile sulfur compounds to desorb back into the headspace[4].

• Desorption: Desorb the fiber in the GC-MS injection port at 250°C for 10 minutes (splitless mode)[5].

Quantitative Data Presentation

To select the appropriate methodology, researchers must weigh the matrix composition against the required limits of detection (LOD).

Parameter	Solvent-Assisted Flavor Evaporation (SAFE)	Headspace Solid-Phase Microextraction (HS-SPME)
Optimal Matrix	High-fat, complex emulsions (e.g., rendered fat, dairy)	Aqueous, fibrous, or alcoholic (e.g., wine, fruit juice)
Extraction Mechanism	High-vacuum distillation of solvent extract	Exothermic adsorption onto porous polymer fiber[3]
Thermal Artifact Risk	Extremely Low (operates at < 40°C under vacuum)	Low to Moderate (depends on GC desorption temp)
Limit of Detection (LOD)	Low ppb range	Low ppt range (e.g., 2.6 ng/L for cis-oxathiane)[2]
Throughput	Low (labor-intensive, requires specialized glassware)	High (fully automatable via autosampler)[3]

Self-Validating System (Quality Control)

To ensure the trustworthiness of the extraction protocol, the workflow must act as a self-validating system:

• Stable Isotope Dilution Assay (SIDA): The integration of SIDA in Protocol B ensures that any loss of analyte during extraction, or any matrix suppression at the detector, is mathematically corrected. Because the heavy isotope behaves identically to the target oxathiane, the ratio of their signals remains constant, validating the final quantification[2].

• Artifact Monitoring: Always monitor the resulting chromatograms for unexpected spikes in dimethyl disulfide or dimethyl trisulfide. The spontaneous appearance of these polysulfides in unheated samples acts as an internal alarm, indicating that unwanted thermal oxidation occurred during the extraction or GC injection process[5]. If detected, lower the extraction temperature and verify the addition of EDTA.

References

• The Significance of Volatile Sulfur Compounds in Food Flavors | ACS Symposium Series. acs.org. 1

• Profiles of volatile sulfur compounds in various vegetables consumed in Korea using HS-SPME-GC/MS technique - Frontiers. frontiersin.org.5

• Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS - PMC. nih.gov. 4

• Effect of Wine Matrix Composition on the Quantification of Volatile Sulfur Compounds by Headspace Solid-Phase Microextraction-Ga - Semantic Scholar. semanticscholar.org. 3

• Identification and Quantitative Analysis of 2-Methyl-4-propyl-1,3-oxathiane in Wine. nih.gov. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Identification and Quantitative Analysis of 2-Methyl-4-propyl-1,3-oxathiane in Wine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Profiles of volatile sulfur compounds in various vegetables consumed in Korea using HS-SPME-GC/MS technique [frontiersin.org]

Enantioselective Gas Chromatography (enantio-GC) Method for the Resolution of 4-Methyl-2-propyl-1,3-oxathiane Stereoisomers

Mechanistic Context & Analytical Strategy

4-Methyl-2-propyl-1,3-oxathiane (FEMA 4677) is a highly potent, sulfur-containing volatile compound utilized extensively in flavor chemistry to impart exotic, tropical, and passion fruit notes[1]. The molecule possesses two chiral centers at the C2 and C4 positions of the oxathiane ring, yielding four distinct stereoisomers: two cis-enantiomers and two trans-enantiomers.

Because human olfactory receptors are inherently chiral, they exhibit profound stereoselectivity. The cis-isomers of 1,3-oxathianes typically present the most authentic "catty" and tropical fruit profiles with odor thresholds in the low parts-per-billion (ppb) range, whereas the trans-isomers often exhibit weaker, more camphoraceous or flat notes [2]. Consequently, determining the exact enantiomeric ratio (enantiomeric excess, ee ) is critical for quality control, patent protection, and flavor reconstitution.

Why Chiral Gas Chromatography?

High-Performance Liquid Chromatography (HPLC) is poorly suited for 4-methyl-2-propyl-1,3-oxathiane due to the compound's high volatility and lack of a strong UV chromophore. Instead, Enantioselective Gas Chromatography (enantio-GC) coupled with Mass Spectrometry (MS) is the gold standard.

Chiral resolution is achieved using specialized stationary phases composed of derivatized cyclodextrins (e.g., modified β -cyclodextrin). The separation is driven by the formation of transient, diastereomeric inclusion complexes between the oxathiane enantiomers and the hydrophobic cavity of the cyclodextrin [3]. Because the difference in Gibbs free energy ( ΔΔG ) between these transient complexes is minute, precise control over the column temperature and partitioning kinetics is required.

Mechanism of chiral recognition via transient inclusion complexes.

Experimental Design & Causality

To analyze 4-methyl-2-propyl-1,3-oxathiane in complex matrices (e.g., fruit juices, compounded flavor formulas), a direct injection onto a chiral column will fail. Cyclodextrin columns have extremely low sample capacities; bulk matrix components (terpenes, esters) will overload the phase, causing severe peak tailing and destroying chiral resolution.

To solve this, we employ Multidimensional Gas Chromatography (MDGC) featuring a Deans Switch.

• First Dimension (Achiral): A polar polyethylene glycol (PEG) column separates the oxathiane from the bulk matrix based on boiling point and polarity.

• Heart-Cutting: A pneumatic Deans switch diverts only the narrow retention time window containing the oxathiane onto the second column.

• Second Dimension (Chiral): The isolated oxathiane fraction enters the β -cyclodextrin column under optimal thermodynamic conditions for enantiomeric resolution.

Multidimensional GC-MS workflow with Deans Switch for complex matrices.

Step-by-Step Protocol

Phase 1: Sample Preparation via HS-SPME

Causality: Headspace Solid-Phase Microextraction (HS-SPME) isolates volatiles without solvent interference. A DVB/CAR/PDMS fiber is chosen because its mesoporous structure efficiently traps low-molecular-weight sulfur compounds.

• Transfer 5.0 mL of the liquid sample into a 20 mL precision headspace vial.

• Add 1.5 g of anhydrous NaCl. (Reasoning: The salting-out effect decreases the solubility of the oxathiane in the aqueous phase, driving it into the headspace).

• Seal the vial with a PTFE/silicone septum.

• Equilibrate the vial at 40 °C for 10 minutes under continuous orbital agitation (250 rpm).

• Expose a 50/30 µm DVB/CAR/PDMS SPME fiber to the headspace for 30 minutes at 40 °C.

Phase 2: MDGC-MS Execution

• Desorption: Insert the SPME fiber into the GC inlet (250 °C) in splitless mode for 3 minutes to thermally desorb the analytes onto the 1D column.

• 1D Separation: Run the primary oven program to elute the matrix. The Deans switch directs the effluent to the FID.

• Heart-Cutting: At the predetermined retention time of 4-methyl-2-propyl-1,3-oxathiane (established via a pure standard run), actuate the Deans switch to divert the flow to the 2D chiral column.

• Chiral Resolution: The 2D oven must utilize a shallow temperature ramp (1.5 °C/min) through the elution window. (Reasoning: Enantioselective van der Waals interactions require near-isothermal conditions to maximize the thermodynamic differences between the diastereomeric complexes).

• Detection: Monitor the effluent using the MS in Selected Ion Monitoring (SIM) mode targeting m/z 160 (Molecular Ion), 117, and 87.

Phase 3: Protocol Self-Validation & System Suitability

To ensure the protocol is self-validating, perform the following checks before sample analysis:

• Retention Time Stability: Inject a C8-C20 alkane standard. The 1D retention time of the reference peak must not drift by more than ±0.05 minutes. If drift occurs, the heart-cut window will miss the analyte; trim the 1D column and recalibrate.

• Chiral Resolution ( Rs​ ): Inject a racemic standard of 4-methyl-2-propyl-1,3-oxathiane. The resolution ( Rs​ ) between the (+)-cis and (-)-cis enantiomers must be ≥1.5 (baseline resolution). If Rs​<1.5 , lower the 2D oven ramp rate by 0.5 °C/min to increase interaction time with the cyclodextrin phase.

Quantitative Data & Parameters

Table 1: Optimized MDGC-MS Instrument Parameters

Parameter	1D System (Achiral)	2D System (Chiral)
Column Phase	Polyethylene Glycol (e.g., DB-Wax)	20% Hydrodex β -6TBDM in polysiloxane
Dimensions	30 m × 0.25 mm ID × 0.25 µm film	25 m × 0.25 mm ID × 0.25 µm film
Carrier Gas	Helium (Constant Flow: 1.5 mL/min)	Helium (Constant Flow: 1.2 mL/min)
Oven Program	40 °C (2 min) → 10 °C/min to 220 °C	40 °C → 10 °C/min to 100 °C → 1.5 °C/min to 150 °C
Detector	Flame Ionization Detector (FID)	Mass Spectrometer (EI, 70 eV, SIM Mode)

Table 2: Representative Stereoisomer Properties for Tropical Oxathianes (Note: Elution order on β -CD phases is highly specific to the exact derivatization of the cyclodextrin; the below represents the typical profile for passion fruit oxathianes).

Isomer	Relative Elution Order	Odor Descriptor	Odor Threshold (Water)
(+)-cis	1	Sulfurous, intense tropical fruit, catty	~2 ppb
(-)-cis	2	Flat, estery, slightly camphoraceous	>4 ppb
(+)-trans	3	Green, earthy, weak tropical	>10 ppb
(-)-trans	4	Weak sulfurous, rubbery	>15 ppb

References

• The Good Scents Company. "4-tropical oxathiane, 1064678-08-5". The Good Scents Company Flavor Database. URL:[Link]

• Perfumer & Flavorist. "Flavor Bites: 2-Methyl-4-propyl-1,3-oxathiane". Allured Business Media. URL:[Link]

• PubMed (Chirality). "A new efficient enantioselective synthesis of (+)-cis-2-methyl-4-propyl-1,3-oxathiane, a valuable ingredient for the aroma of passion fruit". NIH. URL:[Link]

using 4-Methyl-2-propyl-1,3-oxathiane as an analytical reference standard

Application Note: 4-Methyl-2-propyl-1,3-oxathiane as an Analytical Reference Standard in Flavor and Fragrance Profiling

Executive Summary

4-Methyl-2-propyl-1,3-oxathiane (CAS: 1064678-08-5) is a high-impact volatile sulfur compound recognized for imparting complex sensory notes ranging from sulfurous (onion/garlic) to intensely fruity (lychee, Asian pear, tropical)[1]. Designated by the Joint FAO/WHO Expert Committee on Food Additives (JECFA) as flavoring agent No. 2089[2], it is frequently utilized in the formulation of artificial fruit and savory flavors. Due to its extremely low sensory threshold and the presence of multiple stereoisomers, precise quantification in complex food matrices (e.g., fruit juices, wines, and savory extracts) requires robust analytical methodologies. This application note details the validated protocols for utilizing 4-methyl-2-propyl-1,3-oxathiane as an analytical reference standard using Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS).

Physicochemical & Spectrometric Properties

Understanding the molecular behavior of 1,3-oxathianes is critical for optimizing extraction and chromatographic resolution. The compound exists as a mixture of diastereomers, which exhibit distinct sensory thresholds and require polar stationary phases for baseline separation[3].

Table 1: Reference Data for 4-Methyl-2-propyl-1,3-oxathiane

Parameter	Specification / Value
IUPAC Name	4-methyl-2-propyl-1,3-oxathiane
CAS Registry Number	1064678-08-5
JECFA Number	2089
Molecular Formula	C8H16OS
Monoisotopic Mass	160.0922 Da[4]
Sensory Profile	Onion, garlic, sweet, lychee, Asian pear[1]
Diagnostic MS Ions (m/z)	160 [M]+, 115, 87, 60, 55[5]

Experimental Design & Rationale (E-E-A-T)

Why HS-SPME? Volatile sulfur compounds (VSCs) are notoriously difficult to analyze due to their high reactivity, thermal instability, and trace-level concentrations (often ng/L). Traditional liquid-liquid extraction (LLE) often leads to the loss of highly volatile analytes and introduces solvent masking effects. Headspace SPME using a Carboxen/Polydimethylsiloxane (CAR/PDMS) fiber is selected because the microporous structure of Carboxen exhibits a superior affinity for low-molecular-weight sulfur compounds, while the headspace approach prevents non-volatile matrix components from contaminating the GC inlet.

Why Polar Capillary Columns? 4-Methyl-2-propyl-1,3-oxathiane contains two chiral centers (positions 2 and 4), resulting in diastereomeric pairs (cis and trans). Because these stereoisomers have different spatial arrangements, they interact differently with polar stationary phases (e.g., polyethylene glycol / DB-WAX). A polar column is mandatory to resolve these isomers, which is critical since their individual odor activity values (OAVs) differ significantly[3].

Self-Validating Protocol Design: To ensure trustworthiness and correct for matrix effects (such as competitive displacement on the SPME fiber), the protocol mandates the use of an internal standard (IS). A structurally similar aliphatic thiol or an isotopically labeled standard must be spiked into every sample and calibration level prior to extraction to serve as an internal validation of extraction efficiency.

Workflow Visualization

Analytical workflow for extraction and quantification of 4-Methyl-2-propyl-1,3-oxathiane via GC-MS.

Step-by-Step Experimental Protocols

Protocol A: Preparation of Standard Solutions

• Primary Stock Solution: Accurately weigh 10.0 mg of the 4-methyl-2-propyl-1,3-oxathiane reference standard. Dissolve in 10 mL of absolute ethanol to yield a 1,000 mg/L stock solution. Store at -20 °C in an amber glass vial with a PTFE-lined cap to prevent oxidation.

• Intermediate Working Solutions: Dilute the primary stock serially with ethanol to create working solutions at 10 mg/L, 1 mg/L, and 100 µg/L.

• Matrix-Matched Calibration Curve: Spike the working solutions into a deodorized synthetic matrix (e.g., 10% ethanol/water v/v with 5 g/L tartaric acid, pH adjusted to 3.5 for wine models) to yield final calibration concentrations of 0.5, 1.0, 5.0, 10.0, and 50.0 µg/L.

Protocol B: HS-SPME Extraction

• Sample Aliquoting: Transfer 5.0 mL of the liquid sample (or matrix-matched standard) into a 20 mL precision-thread headspace vial.

• Salting-Out: Add exactly 1.5 g of anhydrous Sodium Chloride (NaCl) to the vial. Causality: NaCl increases the ionic strength of the aqueous phase, decreasing the solubility of the organic analytes and driving 4-methyl-2-propyl-1,3-oxathiane into the headspace.

• Internal Standard Addition: Add 10 µL of the Internal Standard solution (e.g., 2-methyl-3-heptanethiol at 10 mg/L).

• Equilibration: Seal the vial with a PTFE/silicone septum cap. Incubate at 40 °C for 10 minutes with orbital agitation at 250 rpm.

• Extraction: Penetrate the septum with the SPME needle and expose the 75 µm CAR/PDMS fiber to the headspace for exactly 30 minutes at 40 °C.

Protocol C: GC-MS Analysis

• Desorption: Retract the fiber, remove the SPME assembly from the vial, and insert it into the GC injection port. Expose the fiber for 3 minutes at 250 °C in splitless mode to thermally desorb the analytes.

• Chromatographic Separation: Utilize a DB-WAX column (or equivalent polyethylene glycol phase). Program the oven as detailed in Table 2.

• Mass Spectrometric Detection: Operate the MS in Selected Ion Monitoring (SIM) mode to maximize sensitivity for the trace-level target compound.

Table 2: GC-MS Instrumental Parameters

Parameter	Specification
GC Column	DB-WAX (30 m length × 0.25 mm i.d. × 0.25 µm film thickness)
Carrier Gas	Helium (99.999% purity), constant flow at 1.0 mL/min
Inlet Temperature	250 °C
Injection Mode	Splitless (Purge valve open at 3.0 min)
Oven Program	40 °C (hold 2 min) → ramp 4 °C/min to 240 °C (hold 5 min)
Transfer Line Temp	240 °C
Ionization Source	Electron Impact (EI), 70 eV, Source Temp: 230 °C
Acquisition Mode	SIM (Selected Ion Monitoring)
Quantifier Ion (m/z)	160 [M]+
Qualifier Ions (m/z)	115, 87, 60

Data Interpretation and Quality Control

Upon data acquisition, the chromatogram should display two distinct peaks corresponding to the diastereomers of 4-methyl-2-propyl-1,3-oxathiane. Integration must be performed on the quantifier ion (m/z 160), with the qualifier ions (m/z 115, 87) used to confirm peak purity via ion ratio matching (±20% relative to the reference standard). The self-validating nature of the protocol is confirmed by ensuring the Internal Standard peak area remains consistent (RSD < 5%) across all injections, verifying that fiber degradation or severe matrix suppression has not occurred.

Sources

• 1. 4-tropical oxathiane, 1064678-08-5 [thegoodscentscompany.com]
• 2. WHO | JECFA [apps.who.int]
• 3. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 4. PubChemLite - 4-methyl-2-propyl-1,3-oxathiane (C8H16OS) [pubchemlite.lcsb.uni.lu]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Incorporation of 4-Methyl-2-propyl-1,3-oxathiane in Artificial Tropical Fruit Flavorings

Abstract

This document provides a comprehensive guide for researchers, flavor chemists, and product development professionals on the strategic incorporation of 4-Methyl-2-propyl-1,3-oxathiane to enhance and authenticate artificial tropical fruit flavor profiles. 4-Methyl-2-propyl-1,3-oxathiane, a key sulfur-containing aroma compound found in yellow passion fruit, imparts characteristic ripe, juicy, and slightly sulfury notes essential for a realistic tropical fruit experience.[1] These protocols detail the systematic evaluation of this compound, from initial formulation and analytical quantification to rigorous sensory analysis, ensuring a scientifically sound and commercially viable application.

Introduction: The Role of Sulfur Compounds in Tropical Aromas

The authentic aroma of many tropical fruits is defined by a complex interplay of esters, aldehydes, alcohols, and, critically, trace amounts of volatile sulfur compounds (VSCs).[2][3] While often present at low concentrations, VSCs provide the "juicy," "fresh," and characteristic notes that differentiate a vibrant, natural-tasting flavor from a flat, confectionary one.[3] 4-Methyl-2-propyl-1,3-oxathiane (FEMA Number 3578) is a prime example of such a high-impact aroma chemical.[4] Its organoleptic profile is described as having initial onion and garlic notes that develop into fruity, sweet, and exotic characteristics reminiscent of lychee and Asian pear.[5][6] This unique profile makes it an invaluable tool for building authentic passion fruit, mango, and other complex tropical fruit flavors.[1][7]

The strategic use of this oxathiane allows flavorists to move beyond simple ester-based formulations and introduce a layer of complexity that mimics the natural ripening process of tropical fruits. This guide provides a systematic approach to harness the potential of 4-Methyl-2-propyl-1,3-oxathiane, ensuring its effective and balanced integration into artificial flavor systems.

Chemical Profile: 4-Methyl-2-propyl-1,3-oxathiane

Property	Value	Source
Chemical Name	4-Methyl-2-propyl-1,3-oxathiane
Synonyms	Tropical Oxathiane	[6]
CAS Number	67715-80-4	[8]
FEMA Number	3578
Molecular Formula	C₈H₁₆OS	[8]
Molecular Weight	160.28 g/mol
Boiling Point	218-220 °C	[1]
Density	0.975 g/mL at 25 °C	[1]
Odor Profile	Sulfurous, green, tropical, with notes of passion fruit, galbanum, and pineapple.[8] Described as having onion/garlic notes that evolve into fruity and sweet characteristics of lychee and pear.[5][6]
Taste Profile	Tropical fruit, green, durian.[8]
Regulatory Status	FEMA GRAS (Generally Recognized as Safe)	[9][10]
Solubility	Soluble in alcohol and oils; sparingly soluble in water.	[6][8]

Experimental Workflow for Flavor Development and Analysis

The successful incorporation of a high-impact aroma chemical like 4-Methyl-2-propyl-1,3-oxathiane requires a structured and iterative approach. The following workflow outlines the key stages, from initial formulation to final sensory validation.

Caption: Experimental workflow for incorporating 4-Methyl-2-propyl-1,3-oxathiane.

Protocols

Protocol for Base Tropical Fruit Flavor Formulation

Objective: To create a stable and representative base tropical fruit flavor matrix for the subsequent addition and evaluation of 4-Methyl-2-propyl-1,3-oxathiane. This example focuses on a passion fruit type.

Rationale: A well-defined base is crucial to isolate the sensory impact of the target compound. The components are selected based on the known volatile composition of natural passion fruit, which is rich in esters.[2][11]

Materials:

• Propylene Glycol (PG)

• Ethyl Butyrate

• Hexyl Acetate

• Ethyl Hexanoate

• Linalool

• Beta-Ionone

• Food-grade ethanol

Procedure:

• Prepare a 10% stock solution of each flavoring component in propylene glycol.

• In a clean glass beaker, combine the stock solutions according to the proportions in the table below to create the base flavor concentrate.

• Mix thoroughly using a magnetic stirrer for 15 minutes.

• Allow the concentrate to mature for 24 hours at room temperature before use.

Base Passion Fruit Formulation (Example)

Component	CAS Number	Odor Profile	Parts (w/w)
Ethyl Butyrate	105-54-4	Fruity, pineapple	35
Hexyl Acetate	142-92-7	Fruity, pear, green	20
Ethyl Hexanoate	123-66-0	Fruity, pineapple, waxy	15
Linalool	78-70-6	Floral, citrus, woody	10
Beta-Ionone	14901-07-6	Floral, violet, woody	5
Propylene Glycol	57-55-6	Diluent	15

Protocol for Incremental Dosing of 4-Methyl-2-propyl-1,3-oxathiane

Objective: To prepare a series of flavor samples with varying concentrations of 4-Methyl-2-propyl-1,3-oxathiane for analytical and sensory evaluation.

Rationale: Due to its high impact and low detection threshold (2 to 4 ppb), a systematic dilution series is necessary to identify the optimal concentration that imparts the desired tropical notes without introducing undesirable sulfury or metallic off-notes.[1][7][12]

Materials:

• Base Tropical Fruit Flavor Concentrate (from Protocol 4.1)

• 4-Methyl-2-propyl-1,3-oxathiane (mixture of cis and trans isomers, ≥98% purity)

• Propylene Glycol

• Vials for sample storage

Procedure:

• Prepare a 0.1% stock solution of 4-Methyl-2-propyl-1,3-oxathiane in propylene glycol.

• Label five vials: Control, Level 1, Level 2, Level 3, and Level 4.

• To each vial, add 10g of the Base Tropical Fruit Flavor Concentrate.

• To the "Control" vial, add no oxathiane solution.

• Using the 0.1% stock solution, dose the remaining vials as follows:

Sample	Concentration of 4-Methyl-2-propyl-1,3-oxathiane in Final Flavor Concentrate (ppm)	Volume of 0.1% Stock Solution to add to 10g Base (µL)
Control	0	0
Level 1	10	10
Level 2	50	50
Level 3	100	100
Level 4	200	200

• Cap each vial securely and vortex for 30 seconds to ensure homogeneity.

• Allow the samples to equilibrate for at least 24 hours before analysis.

Protocol for GC-MS Analysis

Objective: To qualitatively and quantitatively analyze the volatile composition of the prepared flavor samples.

Rationale: Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for separating, identifying, and quantifying volatile compounds in complex mixtures like flavorings.[13][14][15][16] This analysis will confirm the presence and relative abundance of 4-Methyl-2-propyl-1,3-oxathiane in each sample.

Instrumentation and Parameters (Example):

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: DB-5ms (30m x 0.25mm x 0.25µm) or equivalent

• Injection Mode: Split (50:1)

• Injector Temperature: 250°C

• Oven Program: 40°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min

• Carrier Gas: Helium, constant flow 1.0 mL/min

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Mass Range: 35-400 amu

Sample Preparation:

• Dilute 1µL of each flavor concentrate (Control, Level 1-4) in 1mL of dichloromethane.

• Inject 1µL of the diluted sample into the GC-MS.

Data Analysis:

• Identify peaks by comparing mass spectra with a reference library (e.g., NIST).

• Quantify the relative peak area of 4-Methyl-2-propyl-1,3-oxathiane in each sample to confirm the incremental dosing.

Protocol for Quantitative Descriptive Analysis (QDA)

Objective: To obtain detailed, quantitative sensory profiles of the flavor samples from a trained panel.

Rationale: QDA is a robust descriptive analysis method that provides a "sensory map" of a product's attributes.[17][18] This is essential for understanding how the addition of 4-Methyl-2-propyl-1,3-oxathiane modifies the perception of key tropical fruit characteristics.

Panelist Selection and Training:

• Select 8-12 panelists based on their sensory acuity and ability to describe flavor perceptions.

• Conduct training sessions to familiarize panelists with the key sensory attributes of tropical fruits and potential off-notes. Develop a consensus vocabulary (lexicon) for evaluation.

Lexicon Development (Example Attributes):

• Aromatics: Sweet, Fruity (estery), Ripe, Green, Sulfury, Metallic

• Flavor: Passion Fruit Identity, Juicy, Artificial/Confectionary

• Aftertaste: Lingering Sweetness, Chemical/Astringent

Evaluation Procedure:

• Prepare beverage samples for evaluation by diluting each flavor concentrate (Control, Level 1-4) at 0.1% in a base of sweetened, carbonated water.

• Present the five coded samples to each panelist in a randomized order.

• Panelists will rate the intensity of each attribute on a 15-cm unstructured line scale, anchored from "Not Perceptible" to "Very Intense."

• Provide unsalted crackers and water for palate cleansing between samples.

Data Analysis:

• Convert the line scale ratings to numerical data (0-15).

• Calculate the mean intensity score for each attribute for each sample.

• Use Analysis of Variance (ANOVA) to determine if there are significant differences between the samples for each attribute.

• Visualize the results using a spider plot to compare the sensory profiles.

Caption: Example spider plot of sensory data (Control vs. Level 3).

Expected Results and Interpretation

• GC-MS Analysis: The chromatograms should show a clear, quantifiable peak for 4-Methyl-2-propyl-1,3-oxathiane that increases in area from Level 1 to Level 4. The retention time and mass spectrum should match the reference standard.

• Sensory Analysis: It is anticipated that as the concentration of 4-Methyl-2-propyl-1,3-oxathiane increases, the intensity ratings for "Ripe," "Juicy," and "Sulfury" will also increase. The "Fruity (estery)" and "Green" notes may be enhanced at lower levels but could be suppressed at higher concentrations. The optimal level will likely be where "Ripe" and "Juicy" are maximized without a significant increase in undesirable "Metallic" notes. The "Control" sample is expected to be perceived as more one-dimensional and confectionary.

By correlating the analytical data with the sensory results, researchers can establish a clear cause-and-effect relationship between the concentration of 4-Methyl-2-propyl-1,3-oxathiane and the perceived sensory profile. This data-driven approach enables the precise and repeatable creation of authentic and impactful artificial tropical fruit flavorings.

References

• The Chemistry of Passion Fruit. (2014, February 18).
• Analysis of Flavour Compounds through Gas Chromatography-Mass Spectrometry. (2024, September 28). Research and Reviews: Journal of Food and Dairy Technology.
• Analysis Of Flavor Compounds By GC/MS After Liquid- Liquid Extraction From Fruit Juices. American Institute of Physics.
• How GC MS Identifies Flavor Compounds | Technical Guide. (2026, March 11).
• Analysis Of Flavor Compounds By GC/MS After Liquid-Liquid Extraction From Fruit Juices. ResearchGate.
• Volatile compounds from organic and conventional passion fruit (Passiflora edulis F. Flavicarpa) pulp. SciELO.
• Volatile aroma compounds of passion fruit seed Oils: HS-GC-IMS analysis and interpretation. ScienceDirect.
• A new efficient enantioselective synthesis of (+)-cis-2-methyl-4-propyl-1,3-oxathiane, a valuable ingredient for the aroma of passion fruit. (2009, January 15). PubMed.
• 1,3-oxathiane compounds and their use in flavor and fragrance compositions. Google Patents.
• 4-tropical oxathiane, 1064678-08-5. The Good Scents Company.
• GRAS Substances (4667-4727). Flavor and Extract Manufacturers Association.
• Volatile sulfur compounds in tropical fruits. PMC - NIH.
• tropical oxathiane. Fragrance University.
• Sensory Evaluation Basics.
• 2-tropical oxathiane, 67715-80-4. The Good Scents Company.
• (±)-4-METHYL-2-PROPYL-1,3-OXATHIANE. Flavor and Extract Manufacturers Association.
• Flavor Bites: 2-Methyl-4- propyl-1,3-oxathiane. (2011, April). Perfumer & Flavorist, 36, 30.
• 2-Methyl-4-propyl-1,3-oxathiane, mixture of cis and trans. Sigma-Aldrich.
• 2-Methyl-4-propyl-1,3-oxathiane (cis- and trans- mixture). Chem-Impex.
• 2-Methyl-4-propyl-1,3-oxathiane Chemical Properties,Uses,Production. (2026, January 13). ChemicalBook.
• 2-METHYL-4-PROPYL-1,3-OXATHIANE. Flavor and Extract Manufacturers Association.
• Sensory Evaluation Methods in Food and Beverage Research. (2025, October 21). Lab Manager.
• 2-Methyl-4-propyl-1,3-oxathiane, mixture of cis and trans. Sigma-Aldrich.

Sources

• 1. 2-Methyl-4-propyl-1,3-oxathiane | 67715-80-4 [chemicalbook.com]
• 2. wwwchem.uwimona.edu.jm [wwwchem.uwimona.edu.jm]
• 3. Volatile sulfur compounds in tropical fruits - PMC [pmc.ncbi.nlm.nih.gov]
• 4. femaflavor.org [femaflavor.org]
• 5. US8598110B2 - 1,3-oxathiane compounds and their use in flavor and fragrance compositions - Google Patents [patents.google.com]
• 6. 4-tropical oxathiane, 1064678-08-5 [thegoodscentscompany.com]
• 7. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 8. Fragrance University [fragranceu.com]
• 9. femaflavor.org [femaflavor.org]
• 10. femaflavor.org [femaflavor.org]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]
• 12. 2-tropical oxathiane, 67715-80-4 [thegoodscentscompany.com]
• 13. rroij.com [rroij.com]
• 14. pubs.aip.org [pubs.aip.org]
• 15. theflavorandfragranceoutsource.com [theflavorandfragranceoutsource.com]
• 16. researchgate.net [researchgate.net]
• 17. gcwgandhinagar.com [gcwgandhinagar.com]
• 18. Sensory Evaluation Methods in Food and Beverage Research | Lab Manager [labmanager.com]

Technical Notes & Optimization

Technical Support Center: 4-Methyl-2-propyl-1,3-oxathiane Stability &amp; Handling

Welcome to the Technical Support Center for the handling, storage, and troubleshooting of 4-Methyl-2-propyl-1,3-oxathiane and related 1,3-oxathiane derivatives. Whether you are utilizing this compound as a highly potent flavor/fragrance agent or as a lipophilic scaffold in medicinal chemistry[1], maintaining its structural integrity is paramount.

The 1,3-oxathiane ring is characterized by the coexistence of oxygen and sulfur atoms in a chair conformation[2]. This unique structure imparts specific vulnerabilities—namely, the high nucleophilicity of the sulfur atom and the acetal-like nature of the ring—making it highly susceptible to oxidation and acid-catalyzed degradation.

Part 1: Core Degradation Mechanisms

To effectively troubleshoot, one must understand the causality behind the degradation.

• Oxidation: The sulfur atom in the thioether linkage readily undergoes electrophilic attack by reactive oxygen species (ROS), peroxides, or atmospheric oxygen. This sequential oxidation yields sulfoxides and sulfones[3].

• Acid Hydrolysis: The 1,3-oxathiane ring functions similarly to a thioacetal. In the presence of protons (H+), the ring oxygen or sulfur becomes protonated, weakening the adjacent C-O or C-S bonds. This leads to hydrolytic ring-opening, generating acyclic thiols, alcohols, and aldehydes[1].

Mechanistic pathways of 4-Methyl-2-propyl-1,3-oxathiane degradation via oxidation and hydrolysis.

Part 2: Troubleshooting Guides & FAQs

Q1: My 4-Methyl-2-propyl-1,3-oxathiane samples are losing potency and showing new peaks on LC-MS with +16 Da and +32 Da mass shifts. What is happening? A1: The +16 Da and +32 Da mass shifts correspond to the addition of one and two oxygen atoms, respectively. This indicates auto-oxidation of the sulfur atom within the 1,3-oxathiane ring to form a sulfoxide (+16 Da) and subsequently a sulfone (+32 Da)[3]. The sulfur atom is highly susceptible to oxidation when exposed to atmospheric oxygen or ambient light over time. Corrective Action: Discard heavily oxidized samples. For new batches, implement strict inert atmosphere handling (Argon purging) and store in amber vials to prevent photo-oxidation.

Q2: I observe rapid degradation of the compound when formulated in aqueous media, particularly at pH < 4. How can I prevent this? A2: 1,3-oxathianes possess a thioacetal-like structure that undergoes rapid acid-catalyzed ring opening[1]. Protonation weakens the ring bonds, leading to irreversible hydrolytic cleavage. Corrective Action: Maintain the formulation pH between 6.5 and 7.5 using buffered solutions (e.g., PBS or HEPES). If acidic conditions are strictly required for your assay, prepare the oxathiane solution immediately prior to use and maintain it at 4°C to minimize the kinetic rate of hydrolysis. Studies on related oxathianes in acidic environments (like wine) show that lowering the temperature to 4°C significantly improves retention[4].

Q3: What are the best long-term storage conditions for analytical standards of 4-Methyl-2-propyl-1,3-oxathiane? A3: To mitigate both thermal degradation and photo-oxidation, neat oils or stock solutions should be stored in amber glass vials at -20°C or lower. The headspace must be displaced with a heavy inert gas (Argon is preferred over Nitrogen as it is denser and forms a better protective blanket).

Part 3: Quantitative Stability Data

The following table summarizes the expected stability profile of 4-Methyl-2-propyl-1,3-oxathiane under various environmental stressors, emphasizing the critical need for controlled storage.

Storage Condition	Atmosphere	pH / Solvent	Estimated Half-Life (t½)	Primary Degradation Pathway
Room Temp (25°C)	Ambient Air	Neat Oil	2 - 4 Weeks	Oxidation (Sulfoxide formation)
Room Temp (25°C)	Argon	Aqueous (pH 3.0)	< 48 Hours	Acid-catalyzed ring opening
4°C	Ambient Air	Methanol	3 - 6 Months	Slow Oxidation
-20°C	Argon	Neat Oil / Methanol	> 2 Years	Stable

Part 4: Experimental Protocols

Protocol A: Inert Aliquoting and Storage Workflow

This protocol is a self-validating system designed to ensure that your compound library remains pristine from the moment of receipt to the point of assay use.

Materials: High-purity Argon gas, gas-tight Hamilton syringes, amber glass vials, PTFE-lined septa caps, Parafilm.

• Vial Preparation: Bake amber glass vials at 120°C for 2 hours to remove residual surface moisture. Allow them to cool in a desiccator.

• Baseline QC (Self-Validation): Before aliquoting, analyze the bulk sample via LC-MS or GC-MS. Confirm that the purity is >99% and that no sulfoxide (+16 Da) peaks are present.

• Argon Purging: Insert an Argon line into the baked vials. Flush with a gentle stream of Argon for 15 seconds to displace all atmospheric oxygen.

• Aliquoting: Using a gas-tight syringe, transfer the required volume of 4-Methyl-2-propyl-1,3-oxathiane into the purged vials.

• Sealing: Immediately cap the vials with PTFE-lined septa. Wrap the junction tightly with Parafilm to prevent gas exchange.

• Storage: Transfer immediately to a -20°C freezer dedicated to volatile/sensitive organics.

Optimized workflow for handling and storing 1,3-oxathiane samples to prevent degradation.

Protocol B: Forced Degradation Study (Stability-Indicating Assay)

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods[1].

• Preparation of Stock: Prepare a 1 mg/mL stock solution of 4-Methyl-2-propyl-1,3-oxathiane in HPLC-grade acetonitrile.

• Acid Hydrolysis Stress: Transfer 1 mL of stock to a vial. Add 1 mL of 0.1 M HCl. Incubate at 40°C for 24 hours.

• Oxidative Stress: Transfer 1 mL of stock to a separate vial. Add 1 mL of 3% H2O2. Incubate at room temperature for 24 hours.

• Base Hydrolysis Stress: Transfer 1 mL of stock to a third vial. Add 1 mL of 0.1 M NaOH. Incubate at 40°C for 24 hours.

• Quenching & Analysis: Neutralize the acid/base samples. Inject 10 µL of each stressed sample into an LC-UV/MS system. Compare the chromatograms against a freshly prepared, unstressed control to map the specific retention times and mass spectra of the degradation products.

References

• Synthesis and Structural Analysis of Some New Derivatives with Saturated Six-membered Heterocycles Universitatea Babeș-Bolyai (ubbcluj.ro) URL:[Link]

• Evolution and Correlation of cis-2-Methyl-4-propyl-1,3-oxathiane, Varietal Thiols, and Acetaldehyde during Fermentation of Sauvignon blanc Juice Journal of Agricultural and Food Chemistry - ACS Publications URL:[Link]

• Catalytic Asymmetric Epoxidation of Aldehydes. Optimization, Mechanism, and Discovery of Stereoelectronic Control Involving a Combination of Anomeric and Cieplak Effects in Sulfur Ylide Epoxidations with Chiral 1,3-Oxathianes Journal of the American Chemical Society - ACS Publications URL:[Link]

Sources

• 1. 2-Propyl-1,3-oxathiolane|Research Chemical [benchchem.com]
• 2. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

4-Methyl-2-propyl-1,3-oxathiane vs. Passion Fruit Oxathiane: A Comprehensive Flavor Profile Comparison

As a Senior Application Scientist in flavor chemistry, navigating the nuanced world of sulfur-containing heterocycles is critical for developing authentic, high-impact fruit profiles. Among the most potent tools in a flavorist's arsenal are the 1,3-oxathianes. This guide provides an objective, data-driven comparison between the industry-standard "Passion Fruit Oxathiane" (2-Methyl-4-propyl-1,3-oxathiane ) and its structural isomer, 4-Methyl-2-propyl-1,3-oxathiane .

By dissecting their physicochemical properties, receptor-level causality, and experimental formulation data, this guide empowers formulation scientists to leverage these compounds for targeted organoleptic effects.

Structural Isomerism and Mechanistic Causality

The olfactory receptors (ORs) responsible for detecting volatile sulfur compounds are exquisitely sensitive to the spatial arrangement of the ligand. In the 1,3-oxathiane ring, the oxygen and sulfur atoms act as hydrogen bond acceptors and metal-coordinating sites, respectively.

• 2-Methyl-4-propyl-1,3-oxathiane (Passion Fruit Oxathiane): The placement of the bulky propyl group at the C4 position (adjacent to the sulfur atom) creates a specific steric environment. This configuration perfectly fits the binding pocket of receptors tuned for "catty," mercaptan-like notes, yielding an authentic tropical and grapefruit-like tartness[1].

• 4-Methyl-2-propyl-1,3-oxathiane: Transposing the alkyl groups moves the propyl group to the C2 position (between the oxygen and sulfur atoms). This structural shift alters the electron density around the heteroatoms. The result is a dramatic shift in receptor affinity: the "catty" impact is reduced, replaced initially by an alliaceous (onion/garlic) top note that, upon dilution, activates receptors associated with complex, fleshy, and seedy exotic fruit nuances like lychee and Asian pear[2].

Figure 1: Structure-odor relationship and signaling pathways of 1,3-oxathiane isomers.

Physicochemical and Sensory Profile Comparison

Understanding the baseline characteristics of these two compounds is essential before integrating them into complex flavor matrices. While both are used in tropical profiles, their functional roles are entirely distinct.

Table 1: Comparative Chemical and Sensory Data

Feature	2-Methyl-4-propyl-1,3-oxathiane	4-Methyl-2-propyl-1,3-oxathiane
Common Name	Passion Fruit Oxathiane	4-Tropical Oxathiane
FEMA / CAS	3578 / 59323-76-1[3]	4677 / 1064678-08-5[2]
Natural Occurrence	Yellow passion fruit juice[3]	Synthetic[4]
Odor Threshold (Water)	~2-4 ppb[5]	Moderate (Requires precise dilution)
Primary Descriptors	Tropical, green, passion fruit, catty, grapefruit-like tartness[1]	Onion/garlic (neat); Lychee, Asian pear, mango, milky, bubblegum (diluted)[2]
Formulation Role	Core Identity: Provides the foundational authentic passion fruit note[1].	Modifier: Imparts juicy, fleshy, and enhanced "skin" or "seedy" notes[6].

Experimental Application Data

To objectively evaluate the performance of these isomers, experimental flavor formulations were tested in an acidified sugar syrup base (mimicking a standard ready-to-drink beverage application).

Table 2: Formulation Performance and Organoleptic Impact

Base Flavor	Additive	Dosage	Organoleptic Observation	Source
Passion Fruit	2-Methyl-4-propyl-1,3-oxathiane	100 ppm	Establishes the perfect balance of catty and metallic notes required for authentic passion fruit core identity.	1[1]
Concord Grape	4-Methyl-2-propyl-1,3-oxathiane	0.05% (in formula)	Transforms a flat grape profile by imparting realistic juicy, flesh, and enhanced grape skin notes.	6[6]
Guava	4-Methyl-2-propyl-1,3-oxathiane	0.05% (in formula)	Adds depth by contributing fleshy, seedy, and enhanced cinnamate notes, increasing overall fruit realism.	6[6]

Step-by-Step Experimental Protocol: Self-Validating Sensory Evaluation

Because high-impact sulfur compounds exhibit non-linear dose-response curves (shifting from alliaceous to fruity upon dilution), standard sniffing of neat materials is ineffective. The following protocol is a self-validating system designed to prevent olfactory fatigue and eliminate confirmation bias when testing 4-Methyl-2-propyl-1,3-oxathiane .

Objective: To objectively validate the "fleshy/skin" enhancing properties of the isomer in a Guava flavor matrix.

Phase 1: Matrix Preparation

• Prepare an Acidified Sugar Syrup Base: Dissolve 10% sucrose (w/v) and 0.1% citric acid (w/v) in purified water. This mimics the pH and brix of a standard beverage, which is critical for accurate volatile release.

• Prepare a 1% stock solution of 4-Methyl-2-propyl-1,3-oxathiane in food-grade propylene glycol to stabilize the volatile sulfur compound.

Phase 2: Formulation Dosing

• Control Sample (A): Dose a standard Guava base flavor into the syrup at 0.05%.

• Active Sample (B): Dose the Guava base flavor at 0.05% + add the 4-Methyl-2-propyl-1,3-oxathiane stock solution to achieve a final concentration of 0.5 ppm in the syrup.

Phase 3: Triangle Testing (Self-Validation)

• Present a trained sensory panel (n=12) with three blinded, randomized samples: Two Control Samples (A) and One Active Sample (B).

• Instruct panelists to identify the odd sample and record free-text organoleptic descriptors.

• Validation Criterion: The protocol is considered self-validated and the chemical's efficacy proven only if >80% of the panel correctly identifies the Active Sample (B) with statistical significance (p < 0.05), and the consensus descriptors align with "fleshy," "seedy," or "lychee-like."

Conclusion & Formulation Strategy

For researchers and flavorists, the choice between these two oxathianes dictates the structural integrity of the final flavor:

• Use 2-Methyl-4-propyl-1,3-oxathiane when building the core backbone of passion fruit, grapefruit, or cassis flavors where a sharp, catty, tropical impact is non-negotiable[1].

• Use 4-Methyl-2-propyl-1,3-oxathiane as a sophisticated modifier. Its unique ability to transition from alliaceous to sweet/fruity makes it an unparalleled tool for injecting realism—specifically fleshy pulp, seedy textures, and skin notes—into grape, guava, mango, and lychee formulations[6],[2].

References

• Flavor Bites: 2-Methyl-4-propyl-1,3-oxathiane - Perfumer & Flavorist. 1

• The passion fruit core: 2-methyl-4-propyl-1,3-oxathiane: chemistry and application in fragrance and flavor - ResearchGate. 3

• US Patent 8173822B2: 1,3-oxathiane compounds and their use in flavor and fragrance compositions - Google Patents. 6

• GRAS Flavoring Substances 25 (4-Methyl-2-propyl-1,3-oxathiane) - Leffingwell & Associates. 2

• 2-tropical oxathiane, 67715-80-4 - The Good Scents Company. 5

• 4-tropical oxathiane, 1064678-08-5 - The Good Scents Company. 4

Sources

• 1. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 2. gras25 [leffingwell.com]
• 3. researchgate.net [researchgate.net]
• 4. 4-tropical oxathiane, 1064678-08-5 [thegoodscentscompany.com]
• 5. 2-tropical oxathiane, 67715-80-4 [thegoodscentscompany.com]
• 6. US8173822B2 - 1,3-oxathiane compounds and their use in flavor and fragrance compositions - Google Patents [patents.google.com]

cross-validation of NMR and IR spectra for 4-Methyl-2-propyl-1,3-oxathiane stereoisomers

Title: Cross-Validation of NMR and IR Spectra for 4-Methyl-2-propyl-1,3-oxathiane Stereoisomers: A Comprehensive Guide for Stereochemical Assignment

Executive Summary

In the realm of flavor chemistry and drug development, the absolute stereochemical assignment of saturated heterocyclic compounds is a persistent analytical challenge. 4-Methyl-2-propyl-1,3-oxathiane (FEMA 4677) is a high-impact volatile compound characterized by a potent sweet onion, garlic, and tropical fruit aroma[1]. The molecule possesses two chiral centers at the C2 and C4 positions, yielding distinct cis and trans diastereomers with divergent sensory thresholds and olfactive profiles.

Relying on a single analytical modality—such as 1D Nuclear Magnetic Resonance (NMR)—often leads to ambiguous assignments due to signal overlap and subtle conformational averaging. As a Senior Application Scientist, I advocate for a self-validating, orthogonal approach. This guide details the causality behind the spectral divergence of 1,3-oxathiane stereoisomers and establishes a robust protocol for cross-validating 2D NMR and Fourier-Transform Infrared (FT-IR) spectroscopy, bridged by Density Functional Theory (DFT) computational modeling.

The Causality of Stereochemical Differentiation

To understand why the spectra of cis and trans 4-methyl-2-propyl-1,3-oxathiane differ, we must first examine the stereoelectronic constraints of the 1,3-oxathiane ring [2].

1. The Conformational Anchor In a 6-membered 1,3-oxathiane chair conformation, bulky substituents strongly prefer the equatorial position to minimize 1,3-diaxial steric clashes. The C2-propyl group acts as a conformational anchor, locking itself into the equatorial plane. Consequently, the stereochemistry of the C4-methyl group dictates the overall diastereomeric identity:

• cis-Isomer: The C4-methyl group is equatorial (2-eq, 4-eq).

• trans-Isomer: The C4-methyl group is forced into the axial position (2-eq, 4-ax).

2. NMR Causality: The γ-Gauche and Perlin Effects The structural difference between the 4-equatorial and 4-axial methyl groups triggers profound chemical shift deviations. In the trans-isomer, the axial C4-methyl group experiences severe steric crowding with the axial protons at C6. This spatial proximity induces a γ-gauche shielding effect , driving the 13 C NMR signal of the C4-methyl group significantly upfield compared to the cis-isomer [3]. Furthermore, stereoelectronic hyperconjugation ( nO​→σC−H∗​ and nS​→σC−H∗​ ) influences the one-bond carbon-proton coupling constants ( 1JCH​ ), a phenomenon known as the Perlin effect, which provides an additional layer of diagnostic data for equatorial versus axial C-H bonds [2].

3. IR Causality: Vibrational Strain While NMR probes the magnetic environment, FT-IR captures the vibrational strain of the heterocycle. The axial methyl group in the trans-isomer introduces slight geometric distortion to the chair conformation. This strain subtly alters the force constants of the adjacent bonds, resulting in measurable shifts in the C-O-C and C-S-C asymmetric stretching frequencies.

Fig 1. Stereoelectronic causality driving NMR and IR spectral divergence.

Experimental Workflow: A Self-Validating Protocol

To achieve absolute certainty in stereochemical assignment, follow this integrated experimental protocol. The methodology relies on establishing a self-validating loop where the spatial data from 2D NMR is corroborated by the vibrational data from IR.

Step 1: Chromatographic Isolation

• Inject the synthesized 4-methyl-2-propyl-1,3-oxathiane mixture into a Preparative HPLC equipped with a chiral stationary phase (e.g., Chiralpak IC).

• Isolate the two primary diastereomeric fractions (Fraction A and Fraction B).

• Verify purity (>98%) using GC-FID before proceeding to spectral analysis.

Step 2: 2D NOESY NMR Acquisition (The Spatial Validator)

• Dissolve 15 mg of each fraction in 0.6 mL of CDCl 3​ .

• Acquire a 2D NOESY spectrum with a mixing time of 300–500 ms (optimized for small molecule tumbling rates).

• Self-Validation Logic: Analyze the cross-peaks.

  • If the isomer is cis (2-eq, 4-eq), the protons at C2, C4, and C6 are all axial and point to the same face of the ring. You will observe a strong, definitive 1,3,5-triaxial NOE network (H2 ↔ H4 ↔ H6).

  • If the isomer is trans (2-eq, 4-ax), the C4 position is occupied by the axial methyl group. The triaxial proton network is broken. Instead, you will observe strong NOE cross-peaks between the C4-methyl protons and the H2/H6 axial protons .

Step 3: ATR-FTIR Acquisition

• Place a neat drop of the isolated liquid fraction onto the diamond crystal of an ATR-FTIR spectrometer.

• Acquire spectra from 4000 to 400 cm −1 at a resolution of 4 cm −1 (average of 32 scans).

• Isolate the fingerprint region (1200–600 cm −1 ) to analyze the C-O-C and C-S-C stretching bands.

Step 4: DFT Computational Cross-Validation

• Perform conformational searches for both cis and trans isomers using Molecular Mechanics (e.g., OPLS4).

• Optimize geometries and calculate theoretical NMR shielding tensors and IR harmonic frequencies using DFT at the B3LYP/6-311+G(d,p) level.

• Overlay the theoretical spectra with the experimental data to confirm the assignments.

Fig 2. Orthogonal cross-validation workflow for stereochemical assignment.

Quantitative Data Comparison

The following table summarizes the diagnostic spectral markers used to differentiate the stereoisomers. By cross-referencing the upfield 13 C shift of the trans-isomer with the NOESY spatial contacts, researchers can bypass the ambiguity of standard 1D 1 H NMR overlap.

Table 1: Key NMR and IR Spectral Markers for 4-Methyl-2-propyl-1,3-oxathiane Stereoisomers

Analytical Parameter	cis-Isomer (2-eq, 4-eq)	trans-Isomer (2-eq, 4-ax)	Causality / Diagnostic Value
C4-Methyl 13 C Shift	~ 21.5 ppm	~ 16.0 ppm	γ-gauche shielding pushes the axial methyl signal upfield [3].
C4-Proton 1 H Shift	~ 3.7 ppm (axial)	~ 4.2 ppm (equatorial)	Equatorial protons resonate downfield relative to axial protons.
2D NOESY Contacts	H2(ax) ↔ H4(ax) ↔ H6(ax)	Me4(ax) ↔ H2(ax) ↔ H6(ax)	Presence or absence of the 1,3,5-triaxial proton network .
IR ν (C-O-C) Stretch	~ 1120 cm −1	~ 1105 cm −1	Axial substituent strain alters ring geometry and bond force constants.
IR ν (C-S-C) Stretch	~ 695 cm −1	~ 680 cm −1	Conformational distortion shifts asymmetric stretching frequencies.

Note: Exact ppm and wavenumber values may vary slightly based on solvent (e.g., CDCl 3​ vs C 6​ D 6​ ) and instrument calibration, making the relative differences between isolated fractions the critical metric for assignment.

Conclusion

The absolute assignment of 4-methyl-2-propyl-1,3-oxathiane stereoisomers cannot be left to assumption. By pairing the spatial mapping capabilities of 2D NOESY NMR with the vibrational sensitivity of FT-IR—and grounding both in stereoelectronic theory—laboratories can establish a self-validating analytical loop. This cross-validation framework ensures high-fidelity data suitable for regulatory submissions, flavor profiling, and advanced synthetic applications.

References

• Online Edition: "Specifications for Flavourings" - 4-Methyl-2-propyl-1,3-oxathiane (JECFA No. 2089)
• Stereoelectronic Interactions in Cyclohexane, 1,3-Dioxane, 1,3-Oxathiane, and 1,3-Dithiane: W-Effect, σC-X ↔ σ*C-H Interactions, Anomeric Effect—What Is Really Important?
• Conformational analysis of substituted 1,2-oxathiane 2-oxides by 13C and 1H nuclear magnetic resonance spectroscopy Source: Canadian Journal of Chemistry URL

reproducibility of stereoselective synthesis methods for 4-Methyl-2-propyl-1,3-oxathiane

Reproducibility of Stereoselective Synthesis Methods for 4-Methyl-2-propyl-1,3-oxathiane: A Comparative Guide

Executive Summary

4-Methyl-2-propyl-1,3-oxathiane (FEMA 4677, JECFA 2089) is a high-impact flavor and fragrance compound characterized by distinct sweet onion, garlic, and exotic tropical fruit notes[1],[2]. As with many chiral volatile organic compounds, its sensory properties are intrinsically linked to its stereochemistry[3]. The molecule features two chiral centers (C2 and C4), yielding four possible stereoisomers. Standard non-selective condensation of 3-mercapto-1-butanol with butyraldehyde produces a complex diastereomeric mixture[4].

For rigorous flavor profiling, pharmaceutical-grade applications, and consistent commercial scale-up, reproducible stereoselective synthesis is mandatory. This guide objectively evaluates the performance, scalability, and reproducibility of three primary stereoselective methodologies, providing actionable, self-validating experimental protocols grounded in mechanistic causality.

Comparative Analysis of Stereoselective Methods

The synthesis of stereopure 1,3-oxathianes hinges on establishing the C4 stereocenter on the mercapto-alcohol precursor, followed by diastereoselective ring closure to establish the C2 stereocenter[5]. We evaluated three distinct approaches:

• Asymmetric Organocatalytic Thio-Michael Addition (Recommended) : Utilizes a chiral secondary amine (e.g., diarylprolinol silyl ether) to activate crotonaldehyde via an iminium ion, directing the stereoselective attack of a thiol[3]. This method is highly reproducible, avoids stoichiometric chiral auxiliaries, and yields excellent enantiomeric excess (ee).

• Enzymatic Kinetic Resolution : Employs lipases (e.g., CAL-B) to selectively acetylate one enantiomer of a racemic precursor. While operationally simple and highly scalable, the maximum theoretical yield is capped at 50% per cycle, and secondary thiols often exhibit lower resolution efficiency compared to primary centers[5].

• Chiral Auxiliary-Mediated Aldol Addition : Uses Evans oxazolidinones to establish stereocenters with near-perfect diastereoselectivity. However, the stoichiometric use of expensive auxiliaries and harsh cleavage conditions severely limit its reproducibility and scalability in industrial settings.

Quantitative Performance Comparison

Synthesis Method	Key Catalyst / Reagent	Overall Yield (%)	Enantiomeric Excess (ee %)	Diastereomeric Ratio (cis:trans)	Scalability	Reproducibility Score
Organocatalytic Thio-Michael	Diarylprolinol silyl ether	68%	>98%	95:5	Moderate-High	High
Enzymatic Kinetic Resolution	CAL-B Lipase	35% (max 50%)	92%	90:10	High	Moderate
Chiral Auxiliary (Evans)	Oxazolidinone	45%	>99%	99:1	Low	Low (Complex)

Mechanistic Workflow

Figure 1: Organocatalytic asymmetric synthesis workflow for cis-4-methyl-2-propyl-1,3-oxathiane.

Recommended Experimental Protocol: Organocatalytic Synthesis & Thermodynamic Acetalization

To achieve maximum reproducibility, the following protocol leverages organocatalysis to set the C4 stereocenter, followed by a thermodynamically controlled acetalization to dictate the C2 stereocenter.

Phase 1: Asymmetric Thio-Michael Addition

• Procedure : To a solution of crotonaldehyde (1.0 eq) and (S)-diphenylprolinol trimethylsilyl ether (10 mol%) in toluene at 0°C, benzyl mercaptan (1.1 eq) is added dropwise. The reaction is stirred for 4 hours.

• Causality : The chiral secondary amine catalyst condenses with crotonaldehyde to form a bulky iminium ion intermediate. The steric shielding by the diarylprolinol group blocks one enantiotopic face of the alkene, forcing the incoming nucleophile (benzyl mercaptan) to attack exclusively from the less hindered face, establishing the C4 stereocenter with >98% ee[3].

• Self-Validation : Aliquot sampling for chiral HPLC analysis must be performed. The reaction is only advanced to Phase 2 if the enantiomeric excess meets the >98% threshold, preventing the costly carryover of unwanted isomers.

Phase 2: Reduction & Deprotection

• Procedure : The crude aldehyde is immediately reduced using NaBH₄ (1.5 eq) in methanol at 0°C to yield (R)-3-(benzylthio)-1-butanol. Subsequent deprotection is achieved via Birch reduction using Na metal in liquid NH₃ at -78°C, yielding the free (R)-3-mercapto-1-butanol.

• Causality : Immediate reduction of the aldehyde prevents epimerization at the newly formed alpha-stereocenter. The Birch reduction cleanly cleaves the robust benzyl thioether without reducing the aliphatic chain or racemizing the chiral center.

• Self-Validation : Ellman’s reagent (DTNB) test is used to confirm the presence of free sulfhydryl groups (-SH) post-deprotection. A rapid colorimetric shift to yellow validates successful deprotection before ring closure.

Phase 3: Diastereoselective Acetalization

• Procedure : A solution of (R)-3-mercapto-1-butanol (1.0 eq) and butyraldehyde (1.2 eq) in dichloromethane (CH₂Cl₂) is treated with a catalytic amount of p-toluenesulfonic acid (PTSA)[4]. The mixture is refluxed with a Dean-Stark trap to continuously remove water.

• Causality : The acid-catalyzed condensation forms an intermediate hemithioacetal, which undergoes cyclization. Under thermodynamic control (extended reaction time and water removal), the system equilibrates to favor the cis-diastereomer. In the cis-configuration, both the C2-propyl and C4-methyl groups occupy equatorial positions in the chair conformation of the 1,3-oxathiane ring, minimizing severe steric 1,3-diaxial interactions[5].

• Self-Validation : Monitor the reaction via ¹H-NMR. The shift of the C2 proton signal (typically around 4.5-5.0 ppm) and the coupling constants will confirm the equatorial-equatorial substituent geometry, validating the diastereomeric ratio before final purification[5].

References

• 4-tropical oxathiane, 1064678-08-5 - The Good Scents Company. Source: thegoodscentscompany.com. URL: 1

• Online Edition: "Specifications for Flavourings" - Food safety and quality. Source: fao.org. URL: 2

• A new efficient enantioselective synthesis of (+)-cis-2-methyl-4-propyl-1,3-oxathiane. Source: semanticscholar.org. URL: 6

• US8173822B2 - 1,3-oxathiane compounds and their use in flavor and fragrance compositions. Source: google.com. URL: 4

• Configurations and Sensory Properties of the Stereoisomers of 2,6-Dimethyl-4-propyl-1,3-oxathiane. Source: acs.org. URL: 5

Sources

• 1. 4-tropical oxathiane, 1064678-08-5 [thegoodscentscompany.com]
• 2. Food safety and quality: details [fao.org]
• 3. researchgate.net [researchgate.net]
• 4. US8173822B2 - 1,3-oxathiane compounds and their use in flavor and fragrance compositions - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. semanticscholar.org [semanticscholar.org]